Cas no 342779-24-2 (1,4-bis(thiophene-2-sulfonyl)piperazine)

• Product Name: 1,4-bis(thiophene-2-sulfonyl)piperazine
• CAS No: 342779-24-2
• MF: C₁₂H₁₄N₂O₄S₄
• MW: 378.51055765152
• CID: 6599835
• PubChem ID: 1034118
• Update Time: 2024-01-03

1,4-bis(thiophene-2-sulfonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1,4-bis(thiophene-2-sulfonyl)piperazine
• 1,4-bis(thiophen-2-ylsulfonyl)piperazine
• Piperazine, 1,4-bis(2-thienylsulfonyl)-
• 1,4-bis(2-thienylsulfonyl)piperazine
• Cambridge id 7123394
• CHEMBL1604544
• EU-0054640
• Q27165714
• HMS1421I04
• SR-01000444813-1
• Oprea1_195744
• IFLab1_003348
• 342779-24-2
• SR-01000444813
• F0727-0035
• Z45413074
• HMS2686L24
• CHEBI:93958
• MLS000626703
• AKOS001774555
• SMR000299084

• Inchi： 1S/C12H14N2O4S4/c15-21(16,11-3-1-9-19-11)13-5-7-14(8-6-13)22(17,18)12-4-2-10-20-12/h1-4,9-10H,5-8H2
• InChI Key： NEPNMHLSBDWWTD-UHFFFAOYSA-N
• SMILES： N1(S(C2SC=CC=2)(=O)=O)CCN(S(C2SC=CC=2)(=O)=O)CC1

Computed Properties

• Exact Mass: 377.98364163g/mol
• Monoisotopic Mass: 377.98364163g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 148Ų

Experimental Properties

• Density: 1.563±0.06 g/cm3(Predicted)
• Boiling Point: 574.6±60.0 °C(Predicted)
• pka: -6.99±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines